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Compound of Interest

2-(4-Bromothiophen-2-
Compound Name:
yl)acetonitrile

Cat. No.: B062297

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2-(4-Bromothiophen-2-yl)acetonitrile (CAS No: 160005-43-6). Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Summary

2-(4-Bromothiophen-2-yl)acetonitrile is a chemical compound that requires careful handling
due to its potential health hazards. Based on data from similar compounds and supplier
information, it is classified as acutely toxic and an irritant.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 3)[1]

Skin Irritation (Category 2)[1]

Serious Eye Damage (Category 1)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1]

Signal Word: Danger[1]
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Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

The table below summarizes the key safety and physical data for 2-(4-Bromothiophen-2-

yl)acetonitrile.

Property Value Reference
Molecular Formula CeHaBINS [1112][3]
Molecular Weight 202.07 g/mol [11[2][3]
Appearance Solid [1]
Room temperature, under inert
Storage Temperature ) [2]
atmosphere, in a dark place.
6.1C - Combustible, acute
toxic Cat. 3 / toxic compounds
Storage Class [1]

or compounds which cause

chronic effects.

Incompatible Materials

Strong oxidizing agents, strong
acids, strong bases, strong

reducing agents.

[4]

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory before handling 2-(4-Bromothiophen-2-

yl)acetonitrile. The following PPE should be worn at all times:
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e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat or chemical-resistant apron. Flame retardant antistatic
protective clothing is recommended.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4] If vapors or dust are generated, a NIOSH-approved respirator with an appropriate
cartridge is required.

Safe Handling Protocol

e Preparation:

o

Ensure a chemical fume hood is operational and available.[4]

[¢]

Verify that an eyewash station and safety shower are accessible and in good working
order.[4]

[¢]

Assemble all necessary equipment and reagents before handling the compound.

[¢]

Have appropriate spill cleanup materials readily available.
e Handling:

o Conduct all manipulations of 2-(4-Bromothiophen-2-yl)acetonitrile within a certified
chemical fume hood to avoid inhalation of dust or vapors.[4]

o Avoid direct contact with the skin, eyes, and clothing.[4]

o Do not eat, drink, or smoke in the work area.[5]

o Use non-sparking tools and equipment.

o Ground and bond containers when transferring material to prevent static discharge.

o Weigh the solid compound carefully to minimize dust generation.
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e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[4]
o Clean all equipment and the work area to remove any residual contamination.

o Dispose of contaminated waste in a designated hazardous waste container.

Storage Protocol

Proper storage is essential to maintain the stability of 2-(4-Bromothiophen-2-yl)acetonitrile
and to prevent accidents.

o Container:
o Keep the compound in its original, tightly sealed container.[4][5]

o Storage Environment:

[¢]

Store in a cool, dry, and well-ventilated area.[4][5]

[e]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

[e]

Store in a dark place to avoid light sensitivity.[2]

o

It is recommended to store under an inert atmosphere (e.g., nitrogen or argon).[2]
e Segregation:

o Store away from incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[4]

o Do not store with food, drink, or animal feed.

First Aid Measures

In case of exposure, follow these first aid protocols and seek immediate medical attention.
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 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[6]

« |If on Skin: Immediately remove all contaminated clothing. Wash off with soap and plenty of
water for at least 15 minutes. Consult a physician.[6]

 If in Eyes: Rinse thoroughly with plenty of water for at least 15 minutes, also under the
eyelids. Immediately call an ophthalmologist.[6]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

Spill and Disposal Procedures
e Spill Response:
o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.[6]

o For solid spills, carefully sweep or scoop up the material and place it in a designated,
labeled container for disposal. Avoid generating dust.[6]

o For solutions, absorb the spill with an inert material (e.g., sand, earth) and place it in a
suitable container for disposal.

o Ventilate the area and wash the spill site after the material has been removed.
e Waste Disposal:
o Dispose of waste in accordance with local, regional, and national regulations.

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[4]

Visual Protocols and Workflows
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The following diagrams illustrate the key workflows for the safe handling and storage of 2-(4-

Bromothiophen-2-yl)acetonitrile.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(4-Bromothiophen-2-yl)acetonitrile.
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Caption: Protocol for the proper storage of 2-(4-Bromothiophen-2-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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